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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzaldehyde

Cat. No.: B1265969

This guide provides immediate and essential safety protocols and logistical information for the
handling of 3-Bromo-4-fluorobenzaldehyde (CAS No. 77771-02-9). The following procedures
are designed for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Identification: 3-Bromo-4-fluorobenzaldehyde is considered a hazardous substance.
It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
[2][3][4] Ingestion may also be harmful.[3] It is important to handle this chemical with care,

adhering strictly to the following personal protective equipment (PPE) guidelines to ensure
personal safety.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure a safe handling environment.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
eyeglasses conforming to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European

Protects against dust particles
and chemical splashes that
can cause serious eye

irritation.[2]

Standard EN166.[1][2]

Wear appropriate protective _ _
) Prevents skin contact which
gloves to prevent skin o
) can cause irritation.[2]

) ] exposure.[2] Wear appropriate i .
Skin Protection ) ) Contaminated clothing should
protective clothing, such as a

) be removed and washed
lab coat, to prevent skin
before reuse.[2]
exposure.[2]

A NIOSH/MSHA or European
Standard EN 149 approved

i Protects against inhalation of
respirator, such as a type N95

Respiratory Protection dust which may cause
dust mask, should be used ) o

. respiratory tract irritation.[2]
when workplace conditions

warrant a respirator's use.[2]

Safe Handling and Operational Plan

A systematic approach to handling 3-Bromo-4-fluorobenzaldehyde is crucial for minimizing
exposure and maintaining a safe laboratory environment.

Preparation:

o Ensure all required PPE as detailed in the table above is worn before handling the
substance.

e Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[2]

 Verify that an eyewash station and safety shower are easily accessible.[1]
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» Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[2][4]
Handle under an inert gas like nitrogen and protect from moisture.[1][4]

Handling:

Avoid contact with skin and eyes.[1][2]

Do not breathe in the dust.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Avoid creating dust when handling the solid material.
In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[2][4]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[1][4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[2][4]

 Ingestion: Clean the mouth with water and seek medical attention.[1][4]

o Spill: For small spills, sweep up the material and place it into a suitable, dry, closed container
for disposal. Ensure adequate ventilation.[2]

Disposal Plan

Proper disposal of 3-Bromo-4-fluorobenzaldehyde and its containers is essential to prevent
environmental contamination and adhere to regulations.

Disposal Protocol:

¢ \Waste Collection: Collect waste material in a suitable, labeled, and closed container.
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» Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][4]
Chemical waste generators must consult federal, state, and local hazardous waste
regulations to ensure complete and accurate classification.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 3-Bromo-4-
fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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